(E)-Thiothixene

• CAS No.: 3313-27-7
• Product Name: (E)-Thiothixene
• Molecular Formula: C23H29N3O2S2
• Molecular Weight: 443.6 g/mol
• IUPAC Name: (9E)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide
• Standard InChI: InChI=1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8+
• Standard InChIKey: GFBKORZTTCHDGY-UFWORHAWSA-N
• Isomeric SMILES: CN1CCN(CC1)CC/C=C/2\C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C
• SMILES: CN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C
• Canonical SMILES: CN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)S(=O)(=O)N(C)C
• Colorform: White to tan crystals cis-, trans- mixture); White to tan crystalline powde
• Melting Point: 114-118 °C (cis-, trans- mixture)
• Description: N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-2-thioxanthenesulfonamide is a member of thioxanthenes.
• Solubility: Pratically insoluble in water (cis-, trans- mixture); Very soluble in chloroform; slightly soluble in methanol, acetone (cis-, trans- mixture); Slightly soluble in carbon tetrachloride
• Synonyms: (E)-N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-9H-thioxanthene-2-sulfonamide; (E)-N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-thioxanthene-2-sulfonamide; (E)-Thiothixene; P 4657A; trans-Thiothixene
• Vapor Pressure: 2.56X10-12 mm Hg at 25 °C (est)
• PubChem Compound: 941650
• Last Modified: Nov 11 2021